Cas no 1804004-13-4 (5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide)

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of difluoromethyl and trifluoromethoxy substituents enhances its lipophilicity and metabolic stability, while the aminomethyl group provides a versatile handle for further derivatization. This compound’s structural features make it a promising intermediate for the development of biologically active molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway and high purity ensure reproducibility in research applications. The combination of fluorine atoms and sulfonamide functionality contributes to its potential utility in drug discovery and material science.

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide structure

1804004-13-4 structure

Product Name:5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide

CAS No:1804004-13-4

MF:C₈H₈F₅N₃O₃S

MW:321.224437713623

CID:4812874

Update Time:2025-05-22

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide
- Inchi： 1S/C8H8F5N3O3S/c9-6(10)4-5(19-8(11,12)13)3(1-14)2-16-7(4)20(15,17)18/h2,6H,1,14H2,(H2,15,17,18)
- InChI Key： KKXQXDZAUXMONP-UHFFFAOYSA-N
- SMILES： S(C1C(C(F)F)=C(C(=CN=1)CN)OC(F)(F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 424
XLogP3: 0.4
Topological Polar Surface Area: 117

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029082377-1g	5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide	1804004-13-4	97%	1g	$1,504.90	2022-04-02

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide: A Comprehensive Overview

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide is a highly specialized organic compound with the CAS Registry Number 1804004-13-4. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with three distinct groups: an aminomethyl group at position 2, a difluoromethyl group at position 3, and a trifluoromethoxy group at position 4. These substituents confer unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and functional applications.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methodologies have enabled more efficient routes for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in assembling the pyridine ring with the desired substituents. Additionally, the introduction of fluorinated groups has been optimized through fluorination techniques that minimize side reactions and maximize product stability.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of the sulfonamide group is particularly significant, as it is known to enhance bioavailability and pharmacokinetic properties in drug candidates. Recent studies have explored its role in inhibiting key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for developing novel therapeutics. Furthermore, the trifluoromethoxy group imparts strong electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biological systems.

In the context of agrochemicals, 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide has shown promise as a building block for herbicides and fungicides. Its ability to interact with specific molecular targets in plants and pathogens makes it a valuable asset in crop protection research. Recent field trials have demonstrated its efficacy in controlling invasive weed species without adversely affecting beneficial organisms, highlighting its potential for sustainable agricultural practices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have revealed that under aerobic conditions, the compound undergoes hydrolytic cleavage of the sulfonamide bond, leading to the formation of less complex byproducts. These findings are essential for designing eco-friendly synthetic routes and waste management strategies.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-sulfonamide (CAS No: 1804004-13-4) stands out as a versatile molecule with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical innovation.